2-(4-Fluorophenyl)-4-quinolinecarbonyl chloride

• Molecular Formula: C16H9ClFNO
• Molecular Weight: 285.70 g/mol
• IUPAC Name: 2-(4-fluorophenyl)quinoline-4-carbonyl chloride
• InChI: InChI=1S/C16H9ClFNO/c17-16(20)13-9-15(10-5-7-11(18)8-6-10)19-14-4-2-1-3-12(13)14/h1-9H
• InChI Key: PDMYABNPEHIFBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=C(C=C3)F)C(=O)Cl

Description

2-(4-Fluorophenyl)-4-quinolinecarbonyl chloride is a useful research compound. Its molecular formula is C16H9ClFNO and its molecular weight is 285.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.5 g of 2-(4-fluorophenyl-4-quinolinecarboxylic acid, 100 ml of thionyl chloride, and 50 ml of toluene was stirred and heated under reflux for 4 hr. The reaction mixture was the concentrated in vacuo, the residue was treated with more toluene, and the mixture again concentrated n vacuo. The residue was washed with ether to give 16 g of the above-named compound as a yellow solid.